3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid
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Description
3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid is a useful research compound. Its molecular formula is C13H21NO6 and its molecular weight is 287.312. The purity is usually 95%.
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Scientific Research Applications
Environmental Fate and Effects of Related Chemicals
The research on the environmental fate and effects of related chemicals, such as phenoxy herbicides, has provided insights that could be relevant for understanding the behavior of complex chemical structures similar to 3-(Morpholin-4-yl)-4-oxo-4-(tetrahydrofuran-2-ylmethoxy)butanoic acid. Studies show that sorption mechanisms to soil and organic matter are crucial for mitigating the environmental impact of such compounds. The sorption of phenoxy herbicides, for example, can be rationalized based on soil parameters like pH, organic carbon content, and iron oxides presence, indicating similar compounds might exhibit comparable environmental interactions (Werner et al., 2012).
Antioxidant Activity Analysis
The study and determination of antioxidant activity are significant for compounds with potential medicinal applications. Analytical methods such as the Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests, among others, have been used to evaluate the antioxidant activity of various compounds. Such analyses are fundamental in assessing the potential health benefits and therapeutic applications of complex molecules, including those similar to this compound (Munteanu & Apetrei, 2021).
Pharmacological Interest of Morpholine Derivatives
Morpholine derivatives have been identified for their broad spectrum of pharmacological profiles, including antidiabetic, anti-AIDS, and chemotherapeutic activities. The review of morpholine and its derivatives highlights the significant potential of these compounds in drug development and therapeutic applications. This suggests that the specific structure of this compound could be explored for similar pharmacological benefits (Asif & Imran, 2019).
Biomass-Derived Chemicals in Drug Synthesis
Levulinic acid and its derivatives, obtained entirely from biomass, highlight the importance of sustainable sources for drug synthesis. The functional groups present in these molecules offer flexibility and diversity in drug synthesis, potentially reducing costs and simplifying production steps. This context underscores the relevance of exploring biomass-derived chemicals, similar to this compound, for their application in medicine and drug development (Zhang et al., 2021).
Properties
IUPAC Name |
3-morpholin-4-yl-4-oxo-4-(oxolan-2-ylmethoxy)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO6/c15-12(16)8-11(14-3-6-18-7-4-14)13(17)20-9-10-2-1-5-19-10/h10-11H,1-9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDZSYQOAPFHKLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC(=O)C(CC(=O)O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.